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Basic Properties and Regulatory Status

Ascorbyl palmitate is a fat-soluble ester formed from ascorbic acid (Vitamin C) and palmitic acid [1]. Its

basic technical characteristics are summarized below.

Property Description

Chemical Name 6-O-Palmitoylascorbic acid [2]

Molecular Formula C22H3s807 [2] [1]

Molecular Weight 414.539 g-mol~* [1]

Appearance White to yellowish powder [1]

Solubility Insoluble in water; soluble in oils and ethanol [2] [1]
Melting Point 116-117 °C [2] [1]

Regulatory bodies like the FDA and EFSA approve ascorbyl palmitate for use as a food additive (E304) and
in cosmetics [2] [1] [3]. The European Food Safety Authority (EFSA) concluded that there is no safety
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concern for its reported uses and levels in food, based on the assumption that it hydrolyzes pre-systemically

into ascorbic acid and palmitic acid, both of which are well-understood by the body [3] [4].

Safety and Toxicity Assessment

The safety assessment reveals a dual nature: ascorbyl palmitate acts as an antioxidant but may also promote

adverse effects under specific conditions.

Key Findings from a Keratinocyte Study

A pivotal study on human keratinocytes (skin cells) exposed to UV-B radiation provides critical insights into
the mechanism of toxicity [5]. The experimental workflow and key findings of this study are illustrated

below.
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Start: Keratinocytes treated with
Ascorbyl Palmitate (AP)
and exposed to UV-B

Reduces Reactive Oxygen Species (ROS) Promotes Lipid Peroxidation

Generates toxic lipid
Prevents Glutathione (GSH) depletion peroxidation end products
(e.g., 4-hydroxy-2-nonenal)

Activates c-Jun N-terminal

Scavenges Hydrogen Peroxide Kinase (JNK)

Inhibits signaling pathways:
* EGFR Leads to Cytotoxicity
* ERK1/2 (Cell Death)
* p38 kinase

Click to download full resolution via product page
Experimental workflow of AP effects on keratinocytes under UV-B [5]

This study demonstrates that while AP exhibits antioxidant properties by reducing reactive oxygen species
and protecting certain cell signaling pathways, it simultaneously promotes UV-B-induced lipid
peroxidation, which activates stress-related kinases and leads to cell death [5]. The proposed mechanism
suggests that the lipid (palmitic acid) component of AP contributes to the generation of toxic oxidized lipid

metabolites, which are the likely mediators of this damage [5].

Safety in Infant Formula
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EFSA has specifically evaluated the safety of ascorbyl palmitate in food for infants under 16 weeks of age
[4]. The analysis concluded that the intake of ascorbic acid and palmitate from its use in infant formula at
permitted levels raises no health concerns. The key exposure estimates and comparisons are shown in the

table below.

Estimated AP Equivalent Ascorbic . .
. . Equivalent Palmitate (%
Exposure Scenario Intake (mg/kg Acid (% of Adequate .
from Breastfeeding)

bw/day) Intake)
Standard Infant 2.6 (high-level) 26.6% <0.1%
Formula (FC 13.1.1)
Special Medical 26 (high-level) 266% <1%
Purpose Formula (FC
13.1.5.1)

The EFSA opinion notes that even the exceedance of the adequate vitamin C intake in special infant
formulae is of no safety concern, as adverse effects in adults are only seen at vastly higher doses (grams per

day) [4]. The palmitate exposure is negligible compared to the amount naturally ingested from breast milk

[4].

Conclusion and Key Takeaways

For researchers and drug development professionals, the key takeaways are:

e Dual Mechanism: Ascorbyl palmitate possesses documented antioxidant properties but can also
promote lipid peroxidation and cytotoxicity under UV-B exposure, indicating that its effects are highly
context-dependent [5].

¢ Regulatory Acceptance: It is considered safe for use in food and cosmetics by major regulatory
agencies based on the principle that it breaks down into safe, endogenous metabolites [3] [4].

¢ Critical Consideration: The findings of cytotoxicity in a specific experimental model do not
necessarily invalidate its overall safety profile but highlight the importance of considering application
context, concentration, and environmental factors like UV exposure in your formulations [5].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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